Cas no 179686-22-7 (tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate;hydrochloride)

• Product Name: tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate;hydrochloride
• CAS No: 179686-22-7
• MF: C₉H₁₈ClN₃O₂
• MW: 235.711121082306
• CID: 5152492
• PubChem ID: 19049020
• Update Time: 2025-11-02

tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate;hydrochloride
• AT26998
• tert-butyl 5-amino-1,2,3,6-tetrahydropyrazine-1-carboxylate hydrochloride
• TERT-BUTYL 5-AMINO-3,6-DIHYDROPYRAZINE-1(2H)-CARBOXYLATE HCL

• Inchi： 1S/C9H17N3O2.ClH/c1-9(2,3)14-8(13)12-5-4-11-7(10)6-12;/h4-6H2,1-3H3,(H2,10,11);1H
• InChI Key： MRXNSIJMEQUGON-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CC(N)=NCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate;hydrochloride

Exploring the Versatile Applications of tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride (CAS No. 179686-22-7) in Modern Chemistry

The compound tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride (CAS No. 179686-22-7) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and organic synthesis research. As a derivative of pyrazine, this compound exhibits unique structural features that make it invaluable for constructing complex molecular architectures. The presence of both tert-butyl and amino functional groups on the pyrazine ring offers multiple points for chemical modification, enabling researchers to create diverse derivatives for various applications.

In recent years, the demand for pyrazine derivatives like tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride has surged due to their importance in drug discovery programs. Many researchers are actively searching for information about "pyrazine-based building blocks" and "amino-protected pyrazine derivatives," reflecting the growing interest in this chemical space. The compound's CAS number (179686-22-7) has become a frequently searched identifier in chemical databases, particularly among medicinal chemists working on heterocyclic compounds.

The pharmaceutical industry has shown particular interest in tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride as a potential precursor for kinase inhibitors and other biologically active molecules. Current trends in drug development emphasize the need for novel heterocyclic scaffolds, and this compound's dihydropyrazine core presents an attractive starting point. Many researchers are investigating questions like "how to modify 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate derivatives" or "applications of tert-butyl protected amino pyrazines," indicating the compound's relevance in contemporary medicinal chemistry.

From a synthetic chemistry perspective, the tert-butyl ester group in tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride offers excellent stability under various reaction conditions while remaining cleavable when needed. This property makes the compound particularly valuable for multi-step synthesis, where protecting group strategies are crucial. The hydrochloride salt form enhances the compound's stability and solubility, addressing common challenges faced when working with amino-substituted heterocycles.

The market for specialized intermediates like tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride has grown substantially, driven by increasing R&D investments in pharmaceutical companies and academic institutions. Suppliers often highlight the compound's high purity and consistent quality, as researchers frequently search for "high purity pyrazine derivatives" and "reliable sources of 179686-22-7." The compound's versatility is further demonstrated by its potential applications in materials science, where heterocyclic compounds are increasingly used in advanced materials development.

Quality control and characterization of tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride are critical aspects for researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and purity. Many research queries focus on "spectroscopic data for 179686-22-7" or "analytical methods for pyrazine carboxylates," reflecting the importance of thorough characterization in chemical research.

Looking forward, the applications of tert-butyl 6-amino-3,5-dihydro-2H-pyrazine-4-carboxylate hydrochloride are expected to expand as researchers continue to explore novel heterocyclic systems. The compound's unique combination of functional groups and its dihydropyrazine scaffold position it as a valuable tool for synthetic chemists working across multiple disciplines. As the chemical community seeks answers to questions about "innovative uses of pyrazine derivatives" and "emerging heterocyclic building blocks," this compound is likely to remain an important focus of research and development efforts.